Cas no 180677-19-4 (2,4(1H,3H)-Pyrimidinedione,3-(4-chloro-3-nitrophenyl)-1-methyl-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,3-(4-chloro-3-nitrophenyl)-1-methyl-6-(trifluoromethyl)-
• CAS No: 180677-19-4
• MF: C₁₂H₇ClF₃N₃O₄
• MW: 349.649892091751
• CID: 1372237
• Update Time: 2024-08-16

2,4(1H,3H)-Pyrimidinedione,3-(4-chloro-3-nitrophenyl)-1-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,3-(4-chloro-3-nitrophenyl)-1-methyl-6-(trifluoromethyl)-
• 2,4(1H,3H)-Pyrimidinedione, 3-(4-chloro-3-nitrophenyl)-1-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C12H7ClF3N3O4/c1-17-9(12(14,15)16)5-10(20)18(11(17)21)6-2-3-7(13)8(4-6)19(22)23/h2-5H,1H3
• InChI Key： CAMGPACXYNNNBK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C(F)(F)F)=CC(=O)N1C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 349.00781

Experimental Properties

• Density: 1.634±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±55.0 °C(Predicted)
• PSA: 83.76
• pka: -5.13±0.40(Predicted)